(2S)-2-cyclohexyl-2-hydroxyacetic acid
Description
(2S)-2-cyclohexyl-2-hydroxyacetic acid, also known as (2S)-2-cyclohexyl-2-hydroxyethanoic acid, is a cyclic organic compound that is used in a variety of scientific applications. It is a chiral molecule with two enantiomers, (2S)-2-cyclohexyl-2-hydroxyacetic acid and (2R)-2-cyclohexyl-2-hydroxyacetic acid, which differ in the orientation of their hydroxy groups. This compound is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Synthesis and Structural Modification
(2S)-2-cyclohexyl-2-hydroxyacetic acid and its derivatives have been explored for their potential in synthesizing complex molecules. For instance, the synthesis of (1S,2S,3R)-3-Hydroxy-2-methoxy-1-cyclohexanecarboxylic acid aimed at constructing an amino acid for use in a constrained ring didemnin B analog. The introduction of an amine functionality into the cyclohexane ring was achieved through reductive amination or oxime formation followed by reduction (S. Mayer & M. Joullié, 1994). Additionally, N-(o-hydroxycyclohexyl)-ethylenediamine-N,N′N′-triacetic acid was investigated as a complexing agent for metal cations, demonstrating the stabilizing effect of the cyclohexane ring on the stability constants of these complexes (J. Schubert, G. Anderegg, & G. Schwarzenbach, 1960).
Chiral Separations and Analytical Applications
The chiral separation of 2-(9-Anthryl)-2-hydroxyacetic acid enantiomers was achieved by capillary electrophoresis using hydroxypropyl-β-cyclodextrin as a chiral selector. This study highlights the potential of (2S)-2-cyclohexyl-2-hydroxyacetic acid derivatives in analytical chemistry, particularly in resolving enantiomers (Wen Jun-feng, 2005).
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2S)-2-cyclohexyl-2-hydroxyacetic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium hydroxide", "Diethyl malonate", "Ethyl chloroformate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bromination of cyclohexene using bromine in the presence of sodium hydroxide to yield 1-bromo-cyclohexene", "Step 2: Alkylation of diethyl malonate with 1-bromo-cyclohexene using sodium ethoxide as a base to yield ethyl 2-cyclohexyl-2-methylmalonate", "Step 3: Hydrolysis of ethyl 2-cyclohexyl-2-methylmalonate using hydrochloric acid to yield 2-cyclohexyl-2-methylmalonic acid", "Step 4: Esterification of 2-cyclohexyl-2-methylmalonic acid with ethyl chloroformate in the presence of sodium hydroxide to yield ethyl 2-cyclohexyl-2-methylmalonate", "Step 5: Reduction of ethyl 2-cyclohexyl-2-methylmalonate using sodium borohydride to yield (2S)-2-cyclohexyl-2-methylmalonic acid", "Step 6: Oxidation of (2S)-2-cyclohexyl-2-methylmalonic acid using hydrogen peroxide in the presence of sodium bicarbonate to yield (2S)-2-cyclohexyl-2-hydroxyacetic acid", "Step 7: Purification of (2S)-2-cyclohexyl-2-hydroxyacetic acid using water and sodium chloride" ] } | |
CAS RN |
61475-31-8 |
Product Name |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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